Cas no 85187-69-5 (Disodium;5-[[4-[bis(2-hydroxyethyl)amino]-6-(methylamino)-1,3,5-triazin-2-yl]amino]-2-[(E)-2-[4-[[4-[bis(2-hydroxyethyl)amino]-6-(methylamino)-1,3,5-triazin-2-yl]amino]-2-sulfonatophenyl]ethenyl]benzenesulfonate;methanamine)

• Product Name: Disodium;5-[[4-[bis(2-hydroxyethyl)amino]-6-(methylamino)-1,3,5-triazin-2-yl]amino]-2-[(E)-2-[4-[[4-[bis(2-hydroxyethyl)amino]-6-(methylamino)-1,3,5-triazin-2-yl]amino]-2-sulfonatophenyl]ethenyl]benzenesulfonate;methanamine
• CAS No: 85187-69-5
• MF: C₃₁H₄₃N₁₃Na₂O₁₀S₂
• MW: 867.863764047623
• CID: 887282
• Update Time: 2023-08-03

Disodium;5-[[4-[bis(2-hydroxyethyl)amino]-6-(methylamino)-1,3,5-triazin-2-yl]amino]-2-[(E)-2-[4-[[4-[bis(2-hydroxyethyl)amino]-6-(methylamino)-1,3,5-triazin-2-yl]amino]-2-sulfonatophenyl]ethenyl]benzenesulfonate;methanamine Chemical and Physical Properties

Names and Identifiers

• 4,4'-bis[[4-[bis(2-hydroxyethyl)amino]-6-(methylamino)-1,3,5-triazin-2-yl]amino]stilbene-2,2'-disulphonic acid, sodium salt, compound with methylamine
• disodium,5-[[4-[bis(2-hydroxyethyl)amino]-6-(methylamino)-1,3,5-triazin-2-yl]amino]-2-[(E)-2-[4-[[4-[bis(2-hydroxyethyl)amino]-6-(methylamino)-1,3,5-triazin-2-yl]amino]-2-sulfonatophenyl]ethenyl]benze
• 4,4'-Bis((4-(bis(2-hydroxyethyl)amino)-6-(methylamino)-1,3,5-triazin-2-yl)amino)stilbene-2,2'-disulphonic acid, sodium salt, compound with methylamine
• Disodium;5-[[4-[bis(2-hydroxyethyl)amino]-6-(methylamino)-1,3,5-triazin-2-yl]amino]-2-[(E)-2-[4-[[4-
• Disodium;5-[[4-[bis(2-hydroxyethyl)amino]-6-(methylamino)-1,3,5-triazin-2-yl]amino]-2-[(E)-2-[4-[[4-[bis(2-hydroxyethyl)amino]-6-(methylamino)-1,3,5-triazin-2-yl]amino]-2-sulfonatophenyl]ethenyl]benzenesulfonate;methanamine

• Inchi： 1S/C30H40N12O10S2.CH5N.2Na/c1-31-25-35-27(39-29(37-25)41(9-13-43)10-14-44)33-21-7-5-19(23(17-21)53(47,48)49)3-4-20-6-8-22(18-24(20)54(50,51)52)34-28-36-26(32-2)38-30(40-28)42(11-15-45)12-16-46;1-2;;/h3-8,17-18,43-46H,9-16H2,1-2H3,(H,47,48,49)(H,50,51,52)(H2,31,33,35,37,39)(H2,32,34,36,38,40);2H2,1H3;;/q;;2*+1/p-2/b4-3+;;;
• InChI Key： AZUBUJPGMWFTQS-FHJHGPAASA-L
• SMILES： S(C1C=C(C=CC=1/C=C/C1C=CC(=CC=1S(=O)(=O)[O-])NC1=NC(NC)=NC(=N1)N(CCO)CCO)NC1=NC(NC)=NC(=N1)N(CCO)CCO)(=O)(=O)[O-].[Na+].[Na+].NC

Computed Properties

• Hydrogen Bond Donor Count: 9
• Hydrogen Bond Acceptor Count: 23
• Heavy Atom Count: 58
• Rotatable Bond Count: 18
• Complexity: 1230
• Topological Polar Surface Area: 370